Cas no 2229606-30-6 (2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine
• CAS No: 2229606-30-6
• MF: C₇H₇BrClFN₂
• MW: 253.499283075333
• CID: 5927580
• PubChem ID: 165884010
• Update Time: 2025-06-09

2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine
• EN300-1936664
• 2229606-30-6

• Inchi： 1S/C7H7BrClFN2/c8-4-1-5(6(10)2-11)7(9)12-3-4/h1,3,6H,2,11H2
• InChI Key： SVHXDCUEJGHNFE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CN)F)Cl

Computed Properties

• Exact Mass: 251.94652g/mol
• Monoisotopic Mass: 251.94652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine

Introduction to 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine (CAS No. 2229606-30-6)

2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine (CAS No. 2229606-30-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, featuring a pyridine core substituted with bromo, chloro, and fluoro groups, presents an intriguing scaffold for the development of novel therapeutic agents. The presence of these halogen atoms not only enhances its reactivity but also opens up possibilities for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The pyridine ring is a cornerstone in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. In 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine, the combination of bromo and chloro substituents at the 5-position and 2-position, respectively, creates a highly reactive system that can participate in various coupling reactions, including Suzuki-Miyaura, Buchwald-Hartwig, and other transition-metal-catalyzed transformations. These reactions are pivotal in constructing more complex molecules, which is often essential for achieving high affinity and selectivity in drug design.

The fluoroethylamine moiety at the 2-position introduces a polar and lipophilic character to the molecule, which can influence its solubility, permeability across biological membranes, and overall pharmacokinetic properties. Fluorinated compounds are well-documented for their ability to modulate metabolic pathways and enhance drug bioavailability. For instance, fluorine atoms can increase metabolic stability by resisting hydrolysis or oxidation, a critical factor in drug development where shelf life and efficacy are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are often implicated in cancer progression. The bromo and chloro substituents are particularly noteworthy, as they can serve as handles for further derivatization through cross-coupling reactions, allowing chemists to fine-tune the pharmacophore for optimal activity.

In the realm of drug discovery, the synthesis of 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine has been optimized using state-of-the-art methodologies to ensure high yield and purity. The reaction pathway typically involves the condensation of appropriately substituted precursors under controlled conditions, followed by purification steps such as column chromatography or recrystallization. These synthetic strategies highlight the compound's feasibility for large-scale production, which is essential for preclinical and clinical studies.

The potential applications of 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine extend beyond oncology. Emerging research indicates that this molecule may have utility in treating inflammatory diseases by modulating signaling pathways associated with immune responses. The interplay between the halogen substituents and the amine group creates a versatile platform that can be modified to target a broad spectrum of diseases. This versatility underscores the importance of having such building blocks in pharmaceutical libraries.

Furthermore, the environmental impact of fluorinated compounds has been a topic of interest in recent years. While fluorine offers numerous advantages in drug design, its persistence in the environment raises concerns about long-term ecological effects. However, efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Such initiatives align with the broader goal of sustainable chemistry, ensuring that compounds like 2-(5-bromo-2-chloropyridin-3-yl)-2-fluoroethan-1-amine are synthesized responsibly.

The role of computational modeling in understanding the behavior of 2-(5-bromo-2-chloropyridin-3-y)l]-2-fluoroethan-l-am ine cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological macromolecules at an atomic level. These insights are crucial for designing derivatives with improved properties such as enhanced binding affinity or reduced off-target effects. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process significantly.

In conclusion, 2-(5-bromo - 20 - chloropyridin - 3 - yl) - 20 - fluoroethan - l - am ine ( CAS No . 2229606 - 30 - 6 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with its synthetic accessibility , make it an attractive scaffold for developing novel therapeutics . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases . The ongoing investigation into its potential applications underscores its significance as a valuable asset in medicinal chemistry .